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Compound of Interest

Compound Name: 1-Pentadecyne, 1-iodo-

Cat. No.: B15439499

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Pentadecyne, 1-iodo- was found. The
following safety guidelines are synthesized from the SDS of related compounds, 1-
Pentadecyne and 1-lododecane, and should be treated as a baseline for safe handling. A
thorough risk assessment should be conducted before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals handling 1-Pentadecyne, 1-iodo-.

Hazard Identification and Personal Protective
Equipment

Based on the components of the molecule, 1-Pentadecyne, 1-iodo- is presumed to be a
combustible liquid that may cause skin and eye irritation, and may be harmful if inhaled or
ingested. The iodo- group suggests it may be light-sensitive.[1] The terminal alkyne presents a
potential for hazardous reactions.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Pentadecyne, 1-iodo-
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety Goggles and Face
Shield

Tight-sealing safety goggles
are mandatory. A face shield
should be worn over the
goggles, especially when
handling larger quantities or
when there is a risk of

splashing.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for
signs of degradation or

puncture.[2]

Body Protection

Laboratory Coat and

Chemical-Resistant Apron

A flame-retardant lab coat
should be worn. For larger
quantities, a chemical-resistant
apron over the lab coat is

advised.

Respiratory Protection

Fume Hood or Respirator

All handling of 1-Pentadecyne,
1-iodo- should be conducted in
a well-ventilated laboratory
fume hood. If a fume hood is
not available or ventilation is
inadequate, a respirator with
an appropriate organic vapor

cartridge is necessary.[1]

Foot Protection

Closed-Toe Shoes

Chemical-resistant, closed-toe
shoes are required in the

laboratory at all times.[2]

Operational and Handling Plan

1. Preparation and Engineering Controls:
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Ensure a calibrated and certified chemical fume hood is used for all manipulations of the
compound.

Have an emergency eyewash station and safety shower readily accessible and tested.[1]

Keep the compound away from heat, sparks, open flames, and other sources of ignition as it
is a combustible liquid.[3]

Store the chemical in a tightly sealed, light-resistant container in a cool, dry, and well-
ventilated area, away from strong oxidizing agents and bases.[1]

. Handling Procedure:

Don all required PPE as detailed in Table 1 before handling the chemical.

Measure and dispense the liquid carefully within the fume hood to minimize the release of
vapors.

Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of vapors.[1]

After handling, wash hands thoroughly with soap and water.

. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[1][3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]
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o Spill: For small spills, absorb with an inert, non-combustible material (e.g., sand, earth,
vermiculite) and place in a suitable, labeled container for disposal. For large spills, evacuate
the area and contact emergency services.

Disposal Plan

1-Pentadecyne, 1-iodo- is a halogenated organic compound and must be disposed of as
hazardous waste.

» Waste Collection: Collect all waste containing 1-Pentadecyne, 1-iodo- in a dedicated,
properly labeled, and sealed container. Do not mix with other waste streams unless
compatible.

o Disposal Route: The waste must be disposed of through an approved hazardous waste
disposal facility. Contact your institution's Environmental Health and Safety (EHS) office for
specific procedures and to arrange for pickup.

e Regulations: All local, state, and federal regulations regarding hazardous waste disposal
must be strictly followed.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 1-Pentadecyne, 1-iodo-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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